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Compound of Interest

aminopterin N-hydroxysuccinimide
Compound Name:
ester

cat. No.: B1665997

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, synthesis, and application of
Aminopterin N-hydroxysuccinimide (NHS) ester. It is designed to serve as a technical resource
for professionals engaged in cancer research, immunology, and the development of targeted
drug conjugates.

Core Chemical Structures and Synthesis

Aminopterin N-hydroxysuccinimide ester is a reactive derivative of aminopterin, a potent
antifolate drug. The modification with an N-hydroxysuccinimide group allows for its covalent
attachment to biomolecules, primarily proteins, through amine-reactive conjugation.

Aminopterin: A synthetic derivative of pterin, aminopterin is an analog of folic acid.[1] Its
structure consists of a pteridine ring, a p-aminobenzoic acid (PABA) moiety, and a glutamic
acid residue. The glutamic acid portion contains two carboxylic acid groups, which are potential
sites for NHS esterification.

N-Hydroxysuccinimide (NHS): NHS is a reagent used to activate carboxylic acids.[2] The
resulting NHS esters are reactive towards primary amines, forming stable amide bonds under
mild conditions.[3] This reactivity is the basis for its widespread use in bioconjugation.
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Aminopterin N-hydroxysuccinimide Ester: This molecule is formed by creating an ester
linkage between one of the carboxylic acid groups of aminopterin's glutamic acid tail and the
hydroxyl group of N-hydroxysuccinimide. This "activates” the aminopterin, making it ready for
conjugation to amine-containing molecules like proteins.
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1. Prepare Reagents

AN

Dissolve Aminopterin-NHS Dissolve target protein
in anhydrous DMSO/DMF in reaction buffer (pH 8.3-8.5)

2. Conjugation Reaction

:

Add NHS ester solution to
protein solution (5-10x molar excess)

:

Incubate for 1-4 hours
at room temperature, protected from light

3. Purification

l

Apply reaction mixture to a
pre-equilibrated desalting column

.

Elute and collect the protein conjugate,
separating it from unreacted ester

'

4. Characterization & Storage

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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